Cas no 261623-65-8 (4-(3-Chlorophenyl)-1-piperazineacetamidoxime)

• Product Name: 4-(3-Chlorophenyl)-1-piperazineacetamidoxime
• CAS No: 261623-65-8
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 92573
• PubChem ID: 24692408
• Update Time: 2025-06-15

4-(3-Chlorophenyl)-1-piperazineacetamidoxime Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-1-piperazineacetamidoxime
• AKOS000171821
• 1-Piperazineethanimidamide, 4-(3-chlorophenyl)-N-hydroxy-
• 2-[4-(3-chlorophenyl)piperazin-1-yl]-N'-hydroxyethanimidamide
• EN300-52030
• A877348
• 261623-65-8
• 2-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-N-HYDROXYETHANIMIDAMIDE
• SCHEMBL3668170
• CS-0216593
• Z88925941
• AS-40665

• MDL： MFCD08060957
• Inchi： 1S/C12H17ClN4O/c13-10-2-1-3-11(8-10)17-6-4-16(5-7-17)9-12(14)15-18/h1-3,8,18H,4-7,9H2,(H2,14,15)
• InChI Key： MRAAMUBGIXIHFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C/C(=N/O)/N)CC1

Computed Properties

• Exact Mass: 268.10900
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 473.1°Cat760mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.635
• PSA: 62.59000
• LogP: 1.91160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3-Chlorophenyl)-1-piperazineacetamidoxime

Professional Introduction to Compound with CAS No. 261623-65-8 and Product Name: 4-(3-Chlorophenyl)-1-piperazineacetamidoxime

The compound with the CAS number 261623-65-8 and the product name 4-(3-Chlorophenyl)-1-piperazineacetamidoxime represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure of 4-(3-Chlorophenyl)-1-piperazineacetamidoxime incorporates a piperazine moiety, which is well-known for its role in enhancing the bioavailability and pharmacological activity of various therapeutic agents.

Recent research in the field of chemical biology has highlighted the importance of amidoxime functional groups in developing novel therapeutic agents. The presence of an amidoxime group in 4-(3-Chlorophenyl)-1-piperazineacetamidoxime imparts specific reactivity and binding properties that make it a valuable scaffold for drug design. Studies have demonstrated that compounds containing this moiety can exhibit potent interactions with biological targets, making them promising candidates for further development.

The 3-Chlorophenyl substituent in the compound's structure contributes to its overall pharmacokinetic profile. Chlorophenyl groups are frequently incorporated into pharmaceuticals due to their ability to modulate receptor binding and metabolic stability. The combination of the piperazine and chlorophenyl moieties in 4-(3-Chlorophenyl)-1-piperazineacetamidoxime suggests a multifaceted approach to drug design, potentially offering synergistic effects in therapeutic applications.

In the context of contemporary pharmaceutical research, 4-(3-Chlorophenyl)-1-piperazineacetamidoxime has been explored for its potential in addressing various biological pathways. The piperazine ring is particularly noteworthy, as it is a common structural feature in drugs that target central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The amidoxime group further enhances the compound's potential by enabling selective interactions with specific enzymes and receptors.

One of the most exciting aspects of 4-(3-Chlorophenyl)-1-piperazineacetamidoxime is its versatility in drug development. Researchers have leveraged its structural features to create derivatives with improved pharmacological properties. For instance, modifications to the chlorophenyl ring have been shown to enhance binding affinity to certain targets, while alterations to the piperazine moiety can influence solubility and metabolic clearance.

Current studies are focusing on understanding the mechanistic basis of action for 4-(3-Chlorophenyl)-1-piperazineacetamidoxime. Preliminary data suggest that this compound may exert its effects through multiple pathways, including inhibition of key enzymes involved in inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, making 4-(3-Chlorophenyl)-1-piperazineacetamidoxime a promising candidate for therapeutic intervention.

The synthesis of 4-(3-Chlorophenyl)-1-piperazineacetamidoxime represents a significant achievement in synthetic organic chemistry. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to produce this compound more efficiently, paving the way for large-scale synthesis and further exploration of its pharmacological potential.

In conclusion, 4-(3-Chlorophenyl)-1-piperazineacetamidoxime (CAS No. 261623-65-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development, with applications spanning multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.